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Compound of Interest

Compound Name: [3-(2-Furyl)phenyl]methanol

CAS No.: 89929-93-1

Cat. No.: B1338399

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of [3-(2-
Furyl)phenyl]methanol. As a Senior Application Scientist, this document is structured to

provide not just procedural steps, but also the scientific rationale behind them, ensuring a

culture of safety and excellence in your laboratory.

Understanding the Hazard: A Proactive Approach to
Safety
[3-(2-Furyl)phenyl]methanol is an aromatic alcohol containing a furan moiety. While a specific

Safety Data Sheet (SDS) for this exact isomer is not readily available, data from suppliers and

structurally similar compounds, such as [2-(2-Furyl)phenyl]methanol and other furan-containing

substances, provide a strong basis for a comprehensive safety protocol. The primary hazards

associated with this class of compounds include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
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Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

The furan ring, while aromatic, can also undergo specific metabolic activation pathways in vivo

that can lead to toxicity. Therefore, minimizing exposure is paramount.

Table 1: Chemical and Physical Properties of [3-(2-Furyl)phenyl]methanol and Related

Compounds

Property
[3-(2-
Furyl)phenyl]metha
nol

[2-(2-
Furyl)phenyl]metha
nol

Furfuryl Alcohol

CAS Number 89929-93-1[1] 139697-88-4[2][4] 98-00-0[5]

Molecular Formula C11H10O2[1] C11H10O2 C5H6O2[5]

Molecular Weight 174.20 g/mol [1] 174.20 g/mol 98.10 g/mol [5]

Appearance
Not specified (likely a

solid or liquid)
Solid[6]

Clear colorless

liquid[5]

Boiling Point Not specified
323.4±30.0 °C

(Predicted)[6]
171 °F[5]

Flash Point Not specified Not specified 167 °F[5]

Engineering Controls: The First Line of Defense
The most effective way to minimize exposure to hazardous chemicals is to implement robust

engineering controls. Personal protective equipment (PPE) should be considered the last line

of defense.

Chemical Fume Hood: All work with [3-(2-Furyl)phenyl]methanol, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood.

This is crucial to prevent the inhalation of any dust or vapors.
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Ventilation: Ensure the laboratory has adequate general ventilation. This helps to dilute any

fugitive emissions that may escape primary containment.

Personal Protective Equipment (PPE): Your
Personal Safety Net
A thorough risk assessment should guide the selection of PPE.[7] Based on the known hazards

of similar compounds, the following PPE is mandatory when handling [3-(2-
Furyl)phenyl]methanol:

Eye and Face Protection: Chemical splash goggles are required at a minimum.[8] When

there is a significant risk of splashing, a face shield should be worn in addition to goggles.[8]

[9]

Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are

generally suitable for handling alcohols and aromatic compounds.[9][10][11] Always inspect

gloves for any signs of degradation or punctures before use. It is critical to use proper glove

removal technique to avoid skin contact.[12]

Body Protection: A flame-resistant lab coat, fully buttoned, is required.[13] Long pants and

closed-toe shoes must be worn at all times in the laboratory.

Respiratory Protection: In most cases, working in a properly functioning chemical fume hood

will provide adequate respiratory protection. If there is a potential for exposure to exceed

permissible limits, a respirator may be necessary.[7][12] A written respiratory protection

program must be in place, and users must be fit-tested and trained.

Table 2: Recommended Glove Selection for Handling Aromatic Alcohols
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Glove Material
Protection Against
Alcohols

Protection Against
Aromatic
Compounds

General
Recommendation

Nitrile Good Good
Suitable for incidental

contact.

Neoprene Good Good

Offers good chemical

and wear resistance.

[10]

Butyl Rubber Excellent Poor

Excellent for many

chemicals, but not

ideal for aromatic

hydrocarbons.[10]

Latex Fair Poor

Not recommended

due to poor chemical

resistance and

potential for allergies.

[9][10]

Safe Handling and Storage: A Step-by-Step Protocol
Adherence to a strict handling protocol is crucial for preventing accidental exposure and

maintaining the integrity of the compound.

Receiving and Storage
Inspect: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong acids, and strong reducing agents.[2][4][12] The

container should be kept tightly closed.[2][4][12] An amber glass bottle is a suitable

container.[1]
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Emergency Procedures: Planning for the
Unexpected
Spills

Evacuate: Immediately evacuate the area if the spill is large or if you are unsure how to

handle it.

Alert: Notify your supervisor and institutional safety office.

Contain: For small spills, if you are trained and have the appropriate spill kit, you can contain

the spill. Avoid generating dust.

Clean-up: Use an absorbent material to clean up the spill. Place all contaminated materials

in a sealed container for proper disposal.

Ventilate: Ventilate the area after the spill has been cleaned up.[14]

Exposure
Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or

doctor.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][3]

Remove contaminated clothing and wash it before reuse.[2][3] If skin irritation occurs, seek

medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[3][4] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.[2]

Waste Disposal: Responsible Stewardship
All waste containing [3-(2-Furyl)phenyl]methanol must be treated as hazardous waste.
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Waste Segregation and Labeling
Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and

weighing paper, in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the

chemical constituents.

Disposal Plan
Follow Regulations: All hazardous waste must be disposed of in accordance with local, state,

and federal regulations, such as those set forth by the Environmental Protection Agency

(EPA).[15][16][17][18]

Licensed Disposal: Arrange for the disposal of hazardous waste through a licensed and

reputable chemical waste disposal company.

Furan Considerations: The combustion of furan-containing compounds can potentially

generate harmful byproducts like dioxins and other polychlorinated dibenzofurans (PCDFs).

[19] Therefore, controlled incineration by a specialized waste management facility is the

preferred disposal method.[20]
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Conclusion: A Culture of Safety
The safe handling of [3-(2-Furyl)phenyl]methanol is not just about following a set of rules; it is

about fostering a deep understanding of the potential hazards and integrating safety into every

step of the research process. By adhering to these guidelines, you are not only protecting

yourself and your colleagues but also ensuring the integrity and success of your scientific

endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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